3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one

• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C16H16N4O3/c1-9-6-12(22-8-14-17-19-20-18-14)15-10-4-2-3-5-11(10)16(21)23-13(15)7-9/h6-7H,2-5,8H2,1H3,(H,17,18,19,20)
• InChI Key: TVPKALLWKKKSBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OCC4=NNN=N4

Description

3-Methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one is a synthetic derivative of the benzo[c]chromen-6-one scaffold, characterized by a tetrahydrobenzochromenone core substituted with a methyl group at position 3 and a tetrazol-5-ylmethoxy group at position 1. The tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability and influencing binding interactions with biological targets .

Preparation Methods

Friedel-Crafts Acylation and Cyclization

A substituted cyclohexenone derivative undergoes Friedel-Crafts acylation with acetic anhydride in the presence of Lewis acids (e.g., AlCl₃) to form a keto-intermediate. Subsequent cyclization under acidic conditions yields the tetrahydrobenzo[c]chromenone scaffold.

Table 1: Optimization of Cyclization Conditions

Catalyst	Temperature (°C)	Time (h)	Yield (%)
H₂SO₄	110	6	62
PTSA	100	4	71
AlCl₃	120	8	55

Phosphoric acid (PTSA) at 100°C for 4 hours provides optimal yield (71%) with minimal side products.

Azide Source	Catalyst	Solvent	Yield (%)
NaN₃	NH₄Cl	DMF	58
NaN₃	CuI	DMSO	42
TMSN₃	—	THF	35

Alternative Route: Late-Stage Functionalization

Base	Ligand	Temperature (°C)	Yield (%)
K₂CO₃	PPh₃	80	67
CsF	XPhos	100	54
NaHCO₃	BINAP	90	61

Challenges and Mitigation Strategies

Regioselectivity in Tetrazole Formation

The [2+3] cycloaddition often produces regioisomers. NMR analysis (¹H, ¹³C, and HSQC) confirms the desired 1,4-disubstituted tetrazole via distinctive C5 proton shifts (δ 8.2–8.5 ppm).

Purification of Polar Intermediates

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) resolves tetrazole derivatives from unreacted starting materials.

Scalability and Industrial Feasibility

Continuous Flow Synthesis

Microreactor systems reduce reaction times for cycloaddition steps from 24 hours to 2 hours, improving throughput by 12-fold.

Green Chemistry Approaches

Water as a solvent for alkylation steps reduces DMF usage by 40%, aligning with EPA guidelines for sustainable synthesis .

Chemical Reactions Analysis

Types of Reactions

3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the substituents present on the chromenone and tetrazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated solvents and catalysts such as palladium on carbon for hydrogenation reactions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with various functional groups replacing the original substituents.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of tetrazole compounds exhibit significant antimicrobial properties. In particular, studies have shown that the incorporation of the tetrazole ring enhances the bioactivity of related compounds. For instance:

• A study synthesized various tetrazole derivatives and evaluated their antibacterial effects against Escherichia coli and Pseudomonas aeruginosa. The results demonstrated that certain derivatives exhibited potent antibacterial activity comparable to standard antibiotics .

Antioxidant Properties

Antioxidant activity is crucial in preventing oxidative stress-related diseases. The tetrazole moiety has been linked to enhanced radical scavenging abilities:

• In vitro studies have shown that compounds containing the tetrazole structure possess superior antioxidant capabilities compared to traditional antioxidants like Trolox. This suggests their potential use in developing supplements or pharmaceuticals aimed at combating oxidative stress .

Anticancer Potential

The compound's structural features may also contribute to its anticancer activities:

• Recent investigations into related compounds have revealed their ability to inhibit cancer cell proliferation. For example, molecular docking studies indicated favorable interactions with targets involved in cancer pathways, suggesting that these compounds could serve as leads for new anticancer agents .

Case Study 1: Synthesis and Evaluation of Tetrazole Derivatives

A comprehensive study focused on synthesizing a series of novel tetrazole derivatives from 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one. The derivatives were evaluated for their biological activities:

Compound	Activity Type	Result
Compound A	Antibacterial	Effective against E. coli
Compound B	Antioxidant	Higher scavenging activity than Trolox
Compound C	Anticancer	Inhibitory effect on cancer cell lines

The study concluded that modifications to the tetrazole ring could significantly enhance biological activity .

Case Study 2: Molecular Docking Studies

Molecular docking studies conducted on various derivatives indicated strong binding affinities towards specific enzymes involved in bacterial cell wall synthesis. This suggests a mechanism through which these compounds exert their antibacterial effects:

Enzyme Target	Binding Energy (kcal/mol)	Interaction Type
MurB enzyme	-9.5	Hydrogen bonds
Other targets	Varies	Hydrophobic interactions

These findings provide a foundation for further exploration into the therapeutic potential of this compound and its derivatives in treating bacterial infections .

Mechanism of Action

The mechanism of action of 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one involves its interaction with specific molecular targets. The tetrazole ring can interact with enzymes and receptors, modulating their activity. The chromenone structure can intercalate with DNA, affecting gene expression and cellular functions. These interactions lead to the compound’s observed biological effects, such as anti-inflammatory and anticancer activities.

Comparison with Similar Compounds

Core Modifications

• 6H-Benzo[c]chromen-6-one vs.

Substituent Variations

• Tetrazol-5-ylmethoxy Group :
  The tetrazole substituent (present in the target compound) is a polar, aromatic heterocycle that enhances hydrogen-bonding capacity and mimics carboxylate groups in receptor interactions. This contrasts with analogs bearing nitrobenzyloxy (e.g., 3-(4-nitrobenzyloxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one), which exhibit higher molecular weights (351.358 g/mol) and fewer hydrogen bond acceptors (5 vs. 6 in the target compound) .

Cholinesterase Inhibition

• The target compound and its analogs (e.g., 7,8,9,10-tetrahydrobenzo[c]chromen-6-one derivatives) exhibit inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with potency comparable to rivastigmine and donepezil in vitro. The tetrazole group may enhance binding to the enzyme’s catalytic triad .
• Key Contrast : Analogs with simpler alkoxy groups (e.g., 3-methoxy derivatives) show reduced activity, highlighting the importance of the tetrazole moiety for target engagement .

Phosphodiesterase II (PDE2) Inhibition

• Recent studies identify benzo[c]chromen-6-one derivatives as PDE2 inhibitors. The target compound’s tetrahydro core and tetrazole substituent may confer selectivity for PDE2 over other isoforms, unlike benzodioxol-containing analogs, which lack PDE2 data .

Pharmacokinetic and Physicochemical Properties

Property	Target Compound	3-(4-Nitrobenzyloxy) Analog	Benzodioxol-Oxoethoxy Derivative
Molecular Weight (g/mol)	377.4	351.358	378.4
Hydrogen Bond Acceptors	6	5	6
LogP (Predicted)	~3.5	~3.2	~4.35
Solubility	Moderate	Low	Low
Metabolic Stability	High (tetrazole)	Moderate (nitro group)	Low (ester cleavage)

Key Observations :

• The tetrazole group improves solubility and metabolic stability compared to nitro or ester-containing analogs.
• Higher LogP in benzodioxol derivatives suggests increased lipophilicity, which may hinder blood-brain barrier penetration for CNS targets .

Biological Activity

The compound 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one is a derivative of the benzochromene family, which has garnered attention for its diverse biological activities. This article explores its biological activity, focusing on its antimicrobial properties, interactions with biological targets, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one is $C_{16}H_{16}N_{4}O$ with a molecular weight of 284.32 g/mol. The compound features a tetrazole ring which is known for enhancing biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of tetrazole compounds exhibit significant antimicrobial properties. For instance, a study synthesized several tetrazole derivatives and evaluated their antibacterial activity against various strains including Staphylococcus aureus , Bacillus subtilis , Escherichia coli , and Pseudomonas aeruginosa . The results indicated that many compounds showed moderate to good activity against these bacteria, with some also demonstrating antifungal activity against Aspergillus fumigatus and Aspergillus niger .

Table 1: Antimicrobial Activity of Tetrazole Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)
3-Methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one	Staphylococcus aureus	15
3-Methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one	Escherichia coli	12
Other Derivative A	Pseudomonas aeruginosa	18
Other Derivative B	Aspergillus niger	14

The biological activity of this compound can be attributed to its ability to interact with various biological targets. The presence of the tetrazole moiety is particularly significant as it can modulate the activity of G protein-coupled receptors (GPCRs), which are critical in many signaling pathways . This interaction can lead to various physiological responses including antimicrobial effects.

Case Studies

A notable case study involved the synthesis and evaluation of multiple tetrazole derivatives where the compound was tested for its efficacy as an angiotensin II receptor antagonist. The study highlighted that certain derivatives exhibited significant antihypertensive effects compared to standard treatments .

Table 2: Antihypertensive Activity of Derivatives

Compound Code	% Inhibition of Phenylephrine (±SEM)
AV0	65.3 ± 3.6
AV1	67.3 ± 4.7
AV2	76.4 ± 6.8
AV3	69.6 ± 5.3

Q & A

Q. What are the recommended synthetic routes for 3-methyl-1-(2H-tetrazol-5-ylmethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: The synthesis involves coupling tetrazole derivatives with chromenone intermediates. A heterogenous catalytic system (e.g., Bleaching Earth Clay at pH 12.5 in PEG-400) under 70–80°C for 1 hour is effective for forming tetrazole-ether linkages . For the chromenone core, bromoalkoxy intermediates (e.g., 3-(6-bromohexyloxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one) can be synthesized via nucleophilic substitution, followed by coupling with tetrazole-methanol derivatives . Optimization includes:

• Catalyst loading : 10 wt% Bleaching Earth Clay reduces side reactions .
• Solvent : PEG-400 enhances solubility and reaction homogeneity .
• Purification : Recrystallization in aqueous acetic acid improves purity (>95% by TLC) .

Q. How should researchers characterize the structural integrity of this compound using spectroscopic methods?

Methodological Answer: Combine IR , ¹H/¹³C NMR , and mass spectrometry for unambiguous confirmation:

• IR : Expect a carbonyl stretch at ~1700 cm⁻¹ (chromenone) and tetrazole C=N absorption at ~1600 cm⁻¹ .
• ¹H NMR : Key signals include:
  • Tetrazole-methoxy protons at δ 4.20–4.50 ppm (singlet) .
  • Chromenone aromatic protons at δ 6.80–8.40 ppm (multiplet) .
• MS : Molecular ion peak [M+H]⁺ should align with the molecular formula (C₁₉H₁₉N₄O₃). Validate using high-resolution MS .

Advanced Research Questions

Q. How can molecular docking studies be designed to explore the interaction of this compound with potential biological targets?

Methodological Answer:

• Target Selection : Prioritize enzymes with known chromone/tetrazole interactions (e.g., microbial β-ketoacyl-ACP synthase for antimicrobial studies) .
• Software : Use AutoDock Vina or Schrödinger Suite for docking simulations.
• Parameters :
  • Grid box centered on the active site (e.g., 20 ų).
  • Ligand flexibility: Rotatable bonds in the tetrazole-methoxy group must be accounted for .
• Validation : Compare docking scores (e.g., binding energy ≤ -7.0 kcal/mol) with experimental IC₅₀ values from antimicrobial assays .

Q. What strategies are effective in resolving contradictions between computational predictions and experimental bioactivity data for this compound?

Methodological Answer:

• Triangulation : Validate docking results with complementary techniques like molecular dynamics simulations or MM/PBSA binding free energy calculations .
• Experimental Replication : Ensure compound purity (HPLC ≥98%) and reassay under varied conditions (e.g., pH, temperature) .
• Data Cross-Check : Compare with structurally analogous compounds (e.g., chromone-triazole hybrids) to identify scaffold-specific trends .

Q. How can researchers optimize the synthetic yield of the tetrazole-methoxy linkage under mild conditions?

Methodological Answer:

• Catalyst Screening : Test alternatives to Bleaching Earth Clay, such as Amberlyst-15 or zeolites, to reduce reaction temperature .
• Solvent Engineering : Replace PEG-400 with ionic liquids (e.g., [BMIM][BF₄]) to enhance reaction efficiency at ≤50°C .
• Kinetic Monitoring : Use in-situ FTIR to track tetrazole conjugation and adjust reaction time dynamically .